Cas no 4282-28-4 (2,4-Furandicarboxylic Acid)

• Product Name: 2,4-Furandicarboxylic Acid
• CAS No: 4282-28-4
• MF: C₆H₄O₅
• MW: 156.092962265015
• MDL: MFCD00159521
• CID: 1515151
• PubChem ID: 22280328
• Update Time: 2025-06-11

2,4-Furandicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Furan-2,4-dicarboxylic Acid
• 2,4-furan dicarboxylic acid
• AM806362
• CTK1D3002
• Furan-2,4-dicarbonsaeure
• SureCN69933
• AC1Q72VO
• 2,4-Furan-dicarbonsaeure
• KB-52190
• 2,4-furandicarboxylic acid
• DTXSID30624273
• MFCD00159521
• DB-070349
• EN300-151686
• SCHEMBL69933
• AQ-358/42007312
• CS-0309016
• Furan2,4-dicarboxilic acid
• furan-2,4-dicarboxylicacid
• 4282-28-4
• AS-39436
• AKOS015856033
• 2,4-Furandicarboxylic Acid

• MDL： MFCD00159521
• Inchi： 1S/C6H4O5/c7-5(8)3-1-4(6(9)10)11-2-3/h1-2H,(H,7,8)(H,9,10)
• InChI Key： JOTDFEIYNHTJHZ-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C=C1C(=O)O

Computed Properties

• Exact Mass: 156.00582
• Monoisotopic Mass: 156.00587322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.5720 (rough estimate)
• Melting Point: 266°C
• Boiling Point: 240.29°C (rough estimate)
• Refractive Index: 1.6400 (estimate)
• PSA: 87.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 2,4-Furandicarboxylic Acid

Recent Advances in 2,4-Furandicarboxylic Acid (FDCA) Research: A Comprehensive Review

2,4-Furandicarboxylic Acid (FDCA), with the CAS number 4282-28-4, has emerged as a pivotal bio-based platform chemical with significant potential in the chemical, biological, and pharmaceutical industries. As a sustainable alternative to petroleum-derived terephthalic acid, FDCA is increasingly being explored for its applications in biodegradable polymers, drug delivery systems, and other high-value products. This research brief synthesizes the latest findings on FDCA, focusing on its synthesis, applications, and recent breakthroughs in the field.

Recent studies have highlighted innovative catalytic methods for the efficient synthesis of FDCA from renewable resources such as fructose and hydroxymethylfurfural (HMF). For instance, a 2023 study published in Green Chemistry demonstrated a novel heterogeneous catalyst system that achieves over 90% yield of FDCA under mild conditions, significantly reducing energy consumption and byproduct formation. This advancement addresses one of the key challenges in FDCA production—scalability and cost-effectiveness.

In the pharmaceutical sector, FDCA has shown promise as a building block for novel drug formulations. Research published in Advanced Materials in early 2024 revealed that FDCA-based polymers exhibit excellent biocompatibility and controlled release properties, making them ideal candidates for targeted cancer therapies. The study reported that FDCA-derived polyesters loaded with doxorubicin demonstrated enhanced tumor penetration and reduced systemic toxicity in preclinical models.

Furthermore, the biodegradability of FDCA-based materials has garnered attention in environmental science. A recent Nature Communications article detailed the development of FDCA-based polyesters that degrade completely within six months in marine environments, offering a viable solution to plastic pollution. This aligns with global sustainability goals and positions FDCA as a cornerstone of the circular economy.

Despite these advancements, challenges remain in optimizing FDCA's production processes and expanding its commercial applications. Ongoing research is exploring genetic engineering of microbial strains to enhance FDCA biosynthesis, as well as novel copolymer designs to improve material properties. The integration of artificial intelligence in catalyst design and process optimization is also a growing trend, as highlighted in a 2024 review in Chemical Society Reviews.

In conclusion, 2,4-Furandicarboxylic Acid (4282-28-4) represents a transformative molecule at the intersection of green chemistry and biomedical innovation. Its versatile applications, coupled with sustainable production methods, underscore its potential to revolutionize multiple industries. Future research should focus on scaling production, reducing costs, and exploring new functional derivatives to unlock FDCA's full potential.